Cas no 70395-70-9 (6-Chloro-2,3-dimethylpyrido[2,3-b]pyrazine)

6-Chloro-2,3-dimethylpyrido[2,3-b]pyrazine is a heterocyclic compound featuring a pyrido[2,3-b]pyrazine core with chloro and methyl substituents. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the methyl groups contribute to steric and electronic modulation. Its rigid fused-ring system is advantageous for designing bioactive molecules, particularly in medicinal chemistry for kinase inhibitors or antimicrobial agents. The compound’s high purity and stability ensure consistent performance in cross-coupling reactions and other transformations. Its versatility and well-defined chemical properties make it a preferred choice for researchers developing novel therapeutic or agrochemical compounds.

6-Chloro-2,3-dimethylpyrido[2,3-b]pyrazine structure

70395-70-9 structure

Product Name:6-Chloro-2,3-dimethylpyrido[2,3-b]pyrazine

CAS No:70395-70-9

MF:C₉H₈ClN₃

MW:193.632920265198

CID:5815536

PubChem ID:21856187

Update Time:2025-11-02

6-Chloro-2,3-dimethylpyrido[2,3-b]pyrazine Chemical and Physical Properties

Names and Identifiers

- EN300-39853504
- 70395-70-9
- 6-chloro-2,3-dimethylpyrido[2,3-b]pyrazine
- 6-Chloro-2,3-dimethylpyrido[2,3-b]pyrazine
- Inchi： 1S/C9H8ClN3/c1-5-6(2)12-9-7(11-5)3-4-8(10)13-9/h3-4H,1-2H3
- InChI Key： RTKBQTNDTXROSQ-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(N=1)N=C(C)C(C)=N2

Computed Properties

Exact Mass: 193.0406750g/mol
Monoisotopic Mass: 193.0406750g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 38.7Å²

6-Chloro-2,3-dimethylpyrido[2,3-b]pyrazine Pricemore >>

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